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Compound of Interest

Compound Name: 2-Cyclohexylethanol

Cat. No.: B1346017 Get Quote

A Comparative Analysis of the Fragrance Profiles of 2-Cyclohexylethanol and Citronellol

For researchers, scientists, and professionals in the fields of fragrance chemistry and drug

development, a precise understanding of the olfactory characteristics of aromatic compounds is

paramount. This guide provides a detailed comparison of the fragrance profiles of 2-
Cyclohexylethanol and citronellol, supported by physicochemical data and established

experimental methodologies for fragrance evaluation.

Data Presentation: A Side-by-Side Comparison
The following table summarizes the key fragrance and physicochemical properties of 2-
Cyclohexylethanol and citronellol, facilitating a direct comparison of their characteristics.
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Property 2-Cyclohexylethanol Citronellol

CAS Number 4442-79-9 106-22-9

Molecular Formula C₈H₁₆O C₁₀H₂₀O

Molecular Weight 128.21 g/mol 156.27 g/mol

Odor Type Floral Floral, Citrus

Odor Description

A complex floral scent with

waxy, cool, green, peony, lily,

and dewy rose notes.[1] It is

also described as having a

dry-camphoraceous character

with a slight resemblance to

rose and patchouli.[2]

The fragrance of citronellol is

dependent on its

stereoisomers. (+)-citronellol

possesses a characteristic

citrus scent, while (–)-

citronellol is described as

having a fresh, floral, clean

rose aroma.[3] Commercial

citronellol is often a racemic

mixture, presenting a fresh,

rosy-floral scent with soft

citrus-fruity nuances.[4]

Odor Threshold Data not available.[5][6]

The odor threshold varies by

isomer. For (S)-(-)-citronellol, it

is reported to be in the range

of 40-50 ppb.[7] The detection

threshold for the l-form is cited

as 40 ppb.[8]

Boiling Point 204-207 °C[9][10][11] 225 °C[8]

Appearance Colorless liquid[2][5][6]
Colorless to pale yellow

liquid[12]

Experimental Protocols
To ensure rigorous and reproducible fragrance profiling, standardized experimental protocols

are essential. The following sections detail the methodologies for sensory and instrumental

analysis of fragrance compounds like 2-Cyclohexylethanol and citronellol.
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Sensory Evaluation: The Flavor Profile Method
The Flavor Profile Method is a formalized and systematic procedure for describing the olfactory

characteristics of a substance.[13]

Objective: To identify and quantify the distinct aroma characteristics of a fragrance compound.

Personnel: A panel of trained sensory analysts (typically 4-6 members) is required. Panelists

are screened for their ability to detect and describe different odorants and are trained on a

standardized vocabulary of aroma descriptors.[14]

Procedure:

Sample Preparation: The fragrance compounds are diluted in an appropriate solvent (e.g.,

ethanol or diethyl phthalate) to a concentration suitable for olfactory evaluation.

Evaluation: Each panelist independently sniffs the prepared sample from a smelling strip or a

sample vial.

Descriptor Identification: Panelists identify the individual aroma characteristics they perceive,

using a standardized lexicon of odor descriptors, such as the ASTM DS-61 "Atlas of Odor

Character Profiles".[13]

Intensity Scaling: The intensity of each identified descriptor is rated on a standardized scale,

often a 7-point or 12-point scale, where higher numbers indicate greater intensity.[14]

Panel Discussion and Consensus: After individual evaluations, the panel convenes to

discuss their findings and reach a consensus on the primary and secondary aroma

descriptors and their respective intensities.

Instrumental Analysis: Gas Chromatography-
Olfactometry (GC-O)
Gas Chromatography-Olfactometry (GC-O) is a powerful analytical technique that combines

the separation capabilities of gas chromatography with human sensory detection to identify

odor-active compounds in a sample.[3][15]
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Objective: To separate and identify the specific volatile compounds responsible for the overall

aroma of a fragrance material.

Instrumentation: A gas chromatograph equipped with a sniffing port (olfactometer) in parallel

with a standard detector (e.g., Flame Ionization Detector - FID or Mass Spectrometer - MS).

Procedure:

Sample Injection: A small amount of the diluted fragrance sample is injected into the GC.

Chromatographic Separation: The volatile compounds in the sample are separated based on

their boiling points and polarity as they pass through the GC column.

Effluent Splitting: The column effluent is split, with a portion directed to the standard detector

and the other portion to the heated sniffing port.

Olfactory Detection: A trained analyst sniffs the effluent from the sniffing port and records the

retention time, odor character, and intensity of each eluting compound.

Compound Identification: The data from the standard detector (FID retention time or MS

mass spectrum) is used to identify the chemical structure of the compounds associated with

specific odors detected at the sniffing port.

Visualizing Experimental Workflows
To further clarify the experimental processes, the following diagrams illustrate the workflows for

sensory and instrumental fragrance analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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